![molecular formula C15H14N2O3 B4406172 4-ethyl-N-(2-nitrophenyl)benzamide](/img/structure/B4406172.png)
4-ethyl-N-(2-nitrophenyl)benzamide
Overview
Description
4-ethyl-N-(2-nitrophenyl)benzamide, also known as ENB, is a chemical compound that belongs to the class of amide compounds. It is widely used in scientific research for its unique properties and mechanism of action.
Mechanism of Action
4-ethyl-N-(2-nitrophenyl)benzamide inhibits the activity of NMT by binding to the active site of the enzyme, thereby preventing the binding of the myristoyl-CoA substrate. This results in the inhibition of protein myristoylation and subsequent disruption of cellular processes that depend on myristoylated proteins.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been demonstrated to have anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. It has also been shown to have anti-viral properties by inhibiting the replication of viruses such as HIV and hepatitis C virus. In addition, this compound has been shown to have anti-parasitic properties by inhibiting the growth of parasites such as Trypanosoma cruzi, the causative agent of Chagas disease.
Advantages and Limitations for Lab Experiments
4-ethyl-N-(2-nitrophenyl)benzamide has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes, making it an ideal candidate for studying cellular processes. It is also highly specific for NMT, making it a valuable tool for studying the role of myristoylation in cellular processes. However, this compound has some limitations as well. It is not very soluble in water, which can make it difficult to use in aqueous solutions. In addition, it has a relatively short half-life, which can limit its effectiveness in long-term experiments.
Future Directions
There are several future directions for research on 4-ethyl-N-(2-nitrophenyl)benzamide. One area of research is the development of more potent and selective NMT inhibitors based on the structure of this compound. Another area of research is the study of the role of myristoylation in the development of cancer, viral infections, and parasitic diseases. Additionally, the use of this compound in combination with other drugs or therapies could be explored to enhance its effectiveness in treating these diseases. Finally, the development of new methods for delivering this compound to specific cells or tissues could expand its potential applications in scientific research.
Scientific Research Applications
4-ethyl-N-(2-nitrophenyl)benzamide has been extensively used in scientific research for its ability to inhibit the activity of the enzyme N-myristoyltransferase (NMT). This enzyme is involved in the process of protein myristoylation, which is essential for the proper functioning of many cellular processes, including signal transduction, membrane trafficking, and protein-protein interactions. Inhibition of NMT activity by this compound has been shown to have anti-cancer, anti-viral, and anti-parasitic properties.
properties
IUPAC Name |
4-ethyl-N-(2-nitrophenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3/c1-2-11-7-9-12(10-8-11)15(18)16-13-5-3-4-6-14(13)17(19)20/h3-10H,2H2,1H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDEKSGGCRVARDP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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